Cas no 72845-36-4 (3-Penten-1-ol,3-methyl-, 1-benzoate)

• Product Name: 3-Penten-1-ol,3-methyl-, 1-benzoate
• CAS No: 72845-36-4
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 564700
• PubChem ID: 175212
• Update Time: 2025-04-19

3-Penten-1-ol,3-methyl-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

• 3-Penten-1-ol,3-methyl-, 1-benzoate
• 3-methylpent-3-en-1-yl benzoate
• (3E)-3-methylpent-3-en-1-yl benzoate
• 3-Methyl-3-penten-1-yl benzoate
• 3-Penten-1-ol, 3-methyl-, benzoate
• 3-Penten-1-ol, 3-methyl-, 1-benzoate
• 72845-36-4
• DTXSID50888279
• NS00061735

• Inchi： 1S/C13H16O2/c1-3-11(2)9-10-15-13(14)12-7-5-4-6-8-12/h3-8H,9-10H2,1-2H3
• InChI Key： HXFDZDVKIPFWFE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCC(=CC)C

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3